Cas no 65427-73-8 (4-[4-(4-chlorophenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole)

• Product Name: 4-[4-(4-chlorophenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole
• CAS No: 65427-73-8
• MF: C₁₆H₁₄ClN₅O₃
• MW: 359.767061710358
• CID: 1687335
• PubChem ID: 152627
• Update Time: 2025-04-21

4-[4-(4-chlorophenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-chlorophenyl)piperazin-1-yl]-7-nitro-2,1,3-benzoxadiazole
• 4-(4-(4-Chlorophenyl)-1-piperazinyl)-7-nitrobenzofurazan
• Benzofurazan, 4-(4-(4-chlorophenyl)-1-piperazinyl)-7-nitro-
• 7-[4-(4-chlorophenyl)piperazin-1-yl]-4-nitro-2,1,3-benzoxadiazole
• DTXSID10215749
• 65427-73-8

• Inchi： 1S/C16H14ClN5O3/c17-11-1-3-12(4-2-11)20-7-9-21(10-8-20)13-5-6-14(22(23)24)16-15(13)18-25-19-16/h1-6H,7-10H2
• InChI Key： TZYFLHFPJAWIQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(C2=CC=C(C3C2=NON=3)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 359.0785170g/mol
• Monoisotopic Mass: 359.0785170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.2Ų